Cas no 173281-01-1 (ethyl 2-amino-4H,5H,7H-thieno[2,3-c]thiopyran-3-carboxylate)

• Product Name: ethyl 2-amino-4H,5H,7H-thieno[2,3-c]thiopyran-3-carboxylate
• CAS No: 173281-01-1
• MF: C₁₀H₁₃NO₂S₂
• MW: 243.345720052719
• MDL: MFCD06368756
• CID: 111569
• PubChem ID: 4961635
• Update Time: 2025-06-09

ethyl 2-amino-4H,5H,7H-thieno[2,3-c]thiopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5H-Thieno[2,3-c]thiopyran-3-carboxylicacid, 2-amino-4,7-dihydro-, ethyl ester
• 2-AMINO-4,7-DIHYDRO-5H-THIENO[2,3-C]THIOPYRAN-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 2-amino-5,7-dihydro-4H-thieno[2,3-c]thiopyran-3-carboxylate
• ethyl 2-amino-4,7-dihydro-5H-thieno[2,3-c]thiopyran-3-carboxylate
• ethyl 2-amino-4,7-dihydro-5H-thieno[2,3-c]thiopyrano-3-carboxylate
• HMS2307C20
• ethyl 2-amino-4H,5H,7H-thieno[2,3-c]thiopyran-3-carboxylate
• MLS000567689
• InChI=1/C10H13NO2S2/c1-2-13-10(12)8-6-3-4-14-5-7(6)15-9(8)11/h2-5,11H2,1H
• 173281-01-1
• Z57050122
• CHEMBL1310561
• EN300-11532
• BUBJJJMGHWCARG-UHFFFAOYSA-N
• 5H-Thieno[2,3-c]thiopyran-3-carboxylic acid, 2-amino-4,7-dihydro-, ethyl ester
• DTXSID90406916
• ethyl2-amino-5,7-dihydro-4H-thieno[2,3-c]thiopyran-3-carboxylate
• F3375-2619
• A852974
• SR-01000061002-1
• MFCD06368756
• AKOS002305680
• BS-21717
• SMR000154192
• SCHEMBL3499288
• SR-01000061002
• ethyl 2-amino-4H,5H,7H-thieno(2,3-c)thiopyran-3-carboxylate
• DB-085981
• 833-821-5

• MDL： MFCD06368756
• Inchi： 1S/C10H13NO2S2/c1-2-13-10(12)8-6-3-4-14-5-7(6)15-9(8)11/h2-5,11H2,1H3
• InChI Key： BUBJJJMGHWCARG-UHFFFAOYSA-N
• SMILES： S1CC2=C(C(C(=O)OCC)=C(N)S2)CC1

Computed Properties

• Exact Mass: 243.03900
• Monoisotopic Mass: 243.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 105.86000
• LogP: 2.87750

Additional information on ethyl 2-amino-4H,5H,7H-thieno[2,3-c]thiopyran-3-carboxylate

Comprehensive Overview of Ethyl 2-amino-4H,5H,7H-thieno[2,3-c]thiopyran-3-carboxylate (CAS No. 173281-01-1)

The compound ethyl 2-amino-4H,5H,7H-thieno[2,3-c]thiopyran-3-carboxylate (CAS No. 173281-01-1) is a heterocyclic organic molecule featuring a fused thieno[2,3-c]thiopyran core. This structure is characterized by a sulfur-containing bicyclic system, which has garnered significant attention in pharmaceutical and materials science research due to its unique electronic properties and potential bioactivity. The presence of both amino and ester functional groups enhances its versatility as a synthetic intermediate, making it a valuable building block for drug discovery and agrochemical applications.

In recent years, the demand for sulfur-containing heterocycles like thieno[2,3-c]thiopyran derivatives has surged, driven by their role in developing novel therapeutics for conditions such as inflammation, metabolic disorders, and neurological diseases. Researchers are particularly interested in the ethyl 2-amino-4H,5H,7H-thieno[2,3-c]thiopyran-3-carboxylate scaffold due to its potential as a precursor for kinase inhibitors and GPCR modulators, which are hot topics in precision medicine. Additionally, its thiopyran moiety contributes to enhanced binding affinity in target proteins, a feature often explored in computational drug design.

The synthesis of CAS No. 173281-01-1 typically involves multi-step organic reactions, including cyclization and esterification, with yields optimized through modern catalytic methods. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. Given the growing emphasis on green chemistry, recent studies have explored eco-friendly solvents and microwave-assisted synthesis to reduce the environmental footprint of producing this compound.

From a commercial perspective, ethyl 2-amino-4H,5H,7H-thieno[2,3-c]thiopyran-3-carboxylate is supplied by specialty chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its applications extend to crop protection agents, where its heterocyclic framework contributes to the development of next-generation pesticides with improved selectivity and lower toxicity. This aligns with global trends toward sustainable agriculture, a recurring theme in industry discussions and academic publications.

For researchers and procurement specialists, understanding the stability and storage conditions of CAS No. 173281-01-1 is essential. The compound is typically stored under inert conditions to prevent degradation, and its handling requires standard laboratory safety protocols. FAQs in scientific forums often address its solubility profile (e.g., in DMSO or ethanol) and compatibility with common coupling reagents, reflecting practical concerns in synthetic workflows.

In summary, ethyl 2-amino-4H,5H,7H-thieno[2,3-c]thiopyran-3-carboxylate represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural features and functional groups make it a focal point for innovation in drug design and agricultural chemistry, resonating with contemporary priorities like molecular diversity and sustainability. As research continues to uncover new applications, this compound is poised to remain a subject of intense scientific and industrial interest.